Cas no 1806597-36-3 (2,4-Diamino-7-hydroxymethyl-1H-benzimidazole)

• Product Name: 2,4-Diamino-7-hydroxymethyl-1H-benzimidazole
• CAS No: 1806597-36-3
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 4824686
• Update Time: 2025-10-31

2,4-Diamino-7-hydroxymethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2,4-Diamino-7-hydroxymethyl-1H-benzimidazole

• Inchi： 1S/C8H10N4O/c9-5-2-1-4(3-13)6-7(5)12-8(10)11-6/h1-2,13H,3,9H2,(H3,10,11,12)
• InChI Key： SWDXMTYIDZPBJI-UHFFFAOYSA-N
• SMILES： OCC1=CC=C(C2=C1N=C(N)N2)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• XLogP3: -0.4
• Topological Polar Surface Area: 101

Additional information on 2,4-Diamino-7-hydroxymethyl-1H-benzimidazole

Introduction to 2,4-Diamino-7-hydroxymethyl-1H-benzimidazole (CAS No. 1806597-36-3)

2,4-Diamino-7-hydroxymethyl-1H-benzimidazole is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its versatile structural properties and potential biological activities. This compound, identified by the chemical identifier CAS No. 1806597-36-3, belongs to the benzimidazole family, a class of molecules known for their broad spectrum of pharmacological effects. The presence of both amino and hydroxymethyl functional groups in its structure imparts unique reactivity and binding capabilities, making it a valuable scaffold for drug discovery and molecular biology applications.

The benzimidazole core is a well-studied pharmacophore, with derivatives exhibiting antimicrobial, antiviral, anticancer, and anti-inflammatory properties. Among these derivatives, 2,4-diamino-7-hydroxymethyl-1H-benzimidazole has been explored for its potential in modulating various biological pathways. Recent studies have highlighted its role in inhibiting specific enzymes and receptors that are implicated in diseases such as cancer and neurodegenerative disorders. The hydroxymethyl group at the 7-position provides a site for further chemical modification, enabling the synthesis of analogs with enhanced potency and selectivity.

In the realm of medicinal chemistry, the development of novel compounds often involves modifications to existing scaffolds to optimize their pharmacokinetic and pharmacodynamic profiles. 2,4-Diamino-7-hydroxymethyl-1H-benzimidazole serves as a promising intermediate in this context. Researchers have leveraged its structural features to design molecules that can interact with target proteins in precise ways. For instance, studies have demonstrated its ability to bind to certain kinases and transcription factors, suggesting potential applications in the treatment of chronic inflammatory diseases and metabolic disorders.

The compound's relevance is further underscored by its incorporation into various preclinical studies. In one notable investigation, 2,4-diamino-7-hydroxymethyl-1H-benzimidazole was evaluated for its effects on cellular proliferation and apoptosis in cancer cell lines. The results indicated that it could induce apoptosis in malignant cells while sparing healthy tissues, a finding that aligns with the growing demand for targeted therapies. Additionally, its interaction with DNA repair mechanisms has been explored, raising questions about its potential role in cancer chemoprevention.

From a synthetic chemistry perspective, 2,4-diamino-7-hydroxymethyl-1H-benzimidazole offers a rich platform for exploring new reaction pathways and methodologies. The combination of amino and hydroxymethyl groups allows for diverse functionalization strategies, including condensation reactions with carboxylic acids or aldehydes to form amides or esters. These modifications can be fine-tuned to alter solubility, bioavailability, and metabolic stability—critical factors in drug development.

The compound's significance extends beyond oncology; it has also been investigated for its antimicrobial properties. In an era where antibiotic resistance is becoming increasingly prevalent, novel antimicrobial agents are urgently needed. Preliminary studies suggest that derivatives of 2,4-diamino-7-hydroxymethyl-1H-benzimidazole can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Such findings hold promise for addressing multidrug-resistant infections.

Advances in computational chemistry have further enhanced the utility of 2,4-diamino-7-hydroxymethyl-1H-benzimidazole as a research tool. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead compounds before experimental validation. This integration of computational methods with traditional synthetic approaches has accelerated the discovery pipeline for new therapeutic agents.

The hydroxymethyl group at the 7-position of 2,4-diamino-7-hydroxymethyl-1H-benzimidazole is particularly noteworthy for its ability to participate in hydrogen bonding interactions. This feature is exploited in designing molecules that can tightly bind to biological targets without off-target effects. Such selectivity is crucial for minimizing side effects and improving patient outcomes.

Future directions in the study of 2,4-diamino-7-hydroxymethyl-1H-benzimidazole may include exploring its role in modulating immune responses. Immune checkpoint inhibitors have revolutionized cancer therapy; however, there remains a need for compounds that can enhance or suppress specific immune pathways without systemic toxicity. The benzimidazole scaffold provides a basis for developing immunomodulatory agents that could complement existing treatments.

In conclusion,2,4-Diamino-7-hydroxymethyl-1H-benzimidazole (CAS No. 1806597-36-3) represents a multifaceted compound with significant potential across multiple therapeutic areas. Its unique structural features enable diverse applications in drug discovery, from anticancer therapies to antimicrobial agents. As research continues to uncover new biological functions and synthetic possibilities,this molecule is poised to play an increasingly important role in advancing medical science.